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Introduction

Decatromicin B is a potent antibiotic belonging to the spirotetronate class of natural products.
[1][2] Isolated from Actinomadura sp. MK73-NF4, it has demonstrated significant activity
against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
[1][2][3][4] This technical guide provides a comprehensive overview of the known physico-
chemical properties of Decatromicin B, compiled from available scientific literature and
technical data sheets. Due to the limited availability of this compound, further investigation into
its mode of action is still required.[1][2]

Core Physico-Chemical Data

The fundamental physico-chemical properties of Decatromicin B are summarized in the table
below, providing a clear reference for researchers. This data is essential for understanding the
compound's behavior in various experimental settings.
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Property Value Source
Molecular Formula C45H56CI2N2010 [2]
Molecular Weight 855.9 g/mol [2]
Appearance Off-white to light tan solid [2]
Purity >95% by HPLC [2]
CAS Number 235097-64-0 [2]

Streptomyces sp. /
Source ]
Actinomadura sp.

[2]

Solubility Profile

The solubility of a compound is a critical parameter for its formulation and delivery.

Decatromicin B exhibits the following solubility characteristics:

Solvent Solubility
Water Poor
Ethanol Soluble
Methanol Soluble
Dimethylformamide (DMF) Soluble
Dimethyl Sulfoxide (DMSO) Soluble

This solubility profile suggests that Decatromicin B is a lipophilic molecule, which is consistent

with its complex macrocyclic structure.

Spectroscopic Properties

The structural elucidation of Decatromicin B was heavily reliant on various spectroscopic

techniques. While detailed raw data from the primary literature is not widely available, the

methods employed underscore the complexity of the molecule.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-D1412_product_sheet.pdf
https://www.benchchem.com/product/b15561282?utm_src=pdf-body
https://www.benchchem.com/product/b15561282?utm_src=pdf-body
https://www.benchchem.com/product/b15561282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy

The definitive structure of Decatromicin B was determined through a combination of one-
dimensional and two-dimensional NMR experiments.[5] These included:

'H NMR: To determine the proton environment.
e 13C NMR: To identify the carbon skeleton.
e COSY (Correlation Spectroscopy): To establish proton-proton couplings.

o HMQC (Heteronuclear Multiple Quantum Coherence): To correlate protons to their directly
attached carbons.

 HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon
couplings, aiding in the assembly of the molecular framework.

o NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the relative
stereochemistry of the aglycone.[5]

Other Spectroscopic Data

Information regarding the specific absorption maxima in UV-Visible spectroscopy and
characteristic vibrational frequencies in Infrared (IR) spectroscopy for Decatromicin B is not
readily available in the public domain.

Experimental Protocols

The following section outlines the general experimental methodologies that would have been
employed in the characterization of Decatromicin B, based on the primary literature describing
its isolation and structure elucidation.

Isolation and Purification of Decatromicin B

The isolation of Decatromicin B from the culture broth of Actinomadura sp. MK73-NF4
involved a multi-step purification process.[3] A generalized workflow for such a process is
depicted below.
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Isolation Workflow for Decatromicin B
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Caption: Generalized workflow for the isolation and purification of Decatromicin B.

Spectroscopic Analysis
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The structural characterization of Decatromicin B would have followed established protocols
for the spectroscopic analysis of natural products.

Spectroscopic Analysis Workflow
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Caption: Workflow for the spectroscopic analysis and structural elucidation of Decatromicin B.

Signaling Pathways and Mechanism of Action

The precise molecular target and signaling pathways affected by Decatromicin B have not
been fully elucidated.[1][2] As a member of the spirotetronate class of antibiotics, it is plausible
that its mechanism of action involves the disruption of essential cellular processes in bacteria.
However, without further dedicated studies, any proposed mechanism remains speculative.
The lack of availability of the compound has been a significant barrier to these investigations.

[1][2]

Conclusion

Decatromicin B is a structurally complex and biologically active natural product with promising
antibacterial properties. This guide has summarized the core physico-chemical data available,
providing a valuable resource for researchers in the fields of natural product chemistry,
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microbiology, and drug development. Further research is critically needed to fully understand its
mechanism of action and to unlock its full therapeutic potential. The detailed spectroscopic and
purification protocols outlined here provide a foundational understanding for future work with
this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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